(2S)-3-(4-Hydroxyphenyl)-2-[[(2S)-pyrrolidin-1-ium-2-carbonyl]amino]propanoate
(2S)-3-(4-Hydroxyphenyl)-2-[[(2S)-pyrrolidin-1-ium-2-carbonyl]amino]propanoate
Pro-Tyr is a dipeptide formed from L-proline and L-tyrosine residues. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
19786-36-8
VCID:
VC0028219
InChI:
InChI=1S/C14H18N2O4/c17-10-5-3-9(4-6-10)8-12(14(19)20)16-13(18)11-2-1-7-15-11/h3-6,11-12,15,17H,1-2,7-8H2,(H,16,18)(H,19,20)/t11-,12-/m0/s1
SMILES:
C1CC(NC1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O
Molecular Formula:
C14H18N2O4
Molecular Weight:
278.3 g/mol
(2S)-3-(4-Hydroxyphenyl)-2-[[(2S)-pyrrolidin-1-ium-2-carbonyl]amino]propanoate
CAS No.: 19786-36-8
Main Products
VCID: VC0028219
Molecular Formula: C14H18N2O4
Molecular Weight: 278.3 g/mol
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| CAS No. | 19786-36-8 |
|---|---|
| Product Name | (2S)-3-(4-Hydroxyphenyl)-2-[[(2S)-pyrrolidin-1-ium-2-carbonyl]amino]propanoate |
| Molecular Formula | C14H18N2O4 |
| Molecular Weight | 278.3 g/mol |
| IUPAC Name | (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-pyrrolidine-2-carbonyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C14H18N2O4/c17-10-5-3-9(4-6-10)8-12(14(19)20)16-13(18)11-2-1-7-15-11/h3-6,11-12,15,17H,1-2,7-8H2,(H,16,18)(H,19,20)/t11-,12-/m0/s1 |
| Standard InChIKey | OIDKVWTWGDWMHY-RYUDHWBXSA-N |
| Isomeric SMILES | C1C[C@H]([NH2+]C1)C(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)[O-] |
| SMILES | C1CC(NC1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O |
| Canonical SMILES | C1CC([NH2+]C1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)[O-] |
| Description | Pro-Tyr is a dipeptide formed from L-proline and L-tyrosine residues. It has a role as a metabolite. |
| Synonyms | L-prolyl-L-tyrosine monohydrate Pro-Tyr prolyl-tyrosine |
| PubChem Compound | 152264 |
| Last Modified | Nov 11 2021 |
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